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Compound of Interest

Compound Name: Boc-his(tau-boc)-osu

Cat. No.: B13651022 Get Quote

An In-depth Technical Guide to Boc-His(tau-
Boc)-OSu
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Nα,Nτ-di-Boc-L-histidine N-

hydroxysuccinimide ester, commonly known as Boc-His(tau-Boc)-OSu. This reagent is a

crucial building block in solid-phase peptide synthesis (SPPS) for the introduction of a

protected histidine residue.

Chemical Structure and Properties
Boc-His(tau-Boc)-OSu is a derivative of the amino acid L-histidine. It is characterized by the

presence of two tert-butoxycarbonyl (Boc) protecting groups and a N-hydroxysuccinimide

(OSu) ester. The Boc groups protect the alpha-amino group (Nα) and the tau-nitrogen (Nτ) of

the imidazole side chain, preventing unwanted side reactions during peptide synthesis.[1][2]

The OSu ester activates the carboxyl group, facilitating efficient peptide bond formation.[3][4]

The chemical structure of Boc-His(tau-Boc)-OSu is as follows:
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Caption: 2D structure of Boc-His(tau-Boc)-OSu.

The molecule can be logically broken down into four key functional components: the core L-

histidine amino acid, two Boc protecting groups, and the OSu activating group.
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Logical Structure of Boc-His(tau-Boc)-OSu
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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